Cas no 1138-79-0 (Benzeneethanamine,N,N-bis(2-chloroethyl)-)

Benzeneethanamine,N,N-bis(2-chloroethyl)- structure
1138-79-0 structure
Product name:Benzeneethanamine,N,N-bis(2-chloroethyl)-
CAS No:1138-79-0
MF:C12H17Cl2N
MW:246.176081418991
CID:168964
PubChem ID:97254

Benzeneethanamine,N,N-bis(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,N,N-bis(2-chloroethyl)-
    • N,N-bis(2-chloroethyl)-2-phenylethanamine
    • N-Phenethyl-N,N-di-2-chloroethylamine
    • Triethylamine,2,2'-dichloro-2''-phenyl
    • N,N-Bis(2-chloroethyl)benzeneethanamine
    • NSC108713
    • Triethylamine, 2,2'-dichloro-2''-phenyl-
    • NSC-108713
    • 1138-79-0
    • Benzeneethanamine, N,N-bis(2-chloroethyl)-
    • NSC 108713
    • DTXSID60150555
    • Benzeneethanamine,N-bis(2-chloroethyl)-
    • WLN: G2N2G2R
    • BRN 2724152
    • Phenethylamine, N,N-bis(2-chloroethyl)-
    • N,N-Bis(2-chloroethyl)phenethylamine
    • SCHEMBL4269278
    • Phenethylamine,N-bis(2-chloroethyl)-
    • Triethylamine,2'-dichloro-2''-phenyl-
    • 4-12-00-02455 (Beilstein Handbook Reference)
    • Inchi: InChI=1S/C12H17Cl2N/c13-7-10-15(11-8-14)9-6-12-4-2-1-3-5-12/h1-5H,6-11H2
    • InChI Key: NSYROPDQXYIHMF-UHFFFAOYSA-N
    • SMILES: ClCCN(CCCl)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 245.07400
  • Monoisotopic Mass: 245.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.127
  • Boiling Point: 278.5°Cat760mmHg
  • Flash Point: 122.2°C
  • Refractive Index: 1.533
  • PSA: 3.24000
  • LogP: 3.00870

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